Cas no 7473-98-5 (2-Hydroxy-2-benzoylpropane)

• Product Name: 2-Hydroxy-2-benzoylpropane
• CAS No: 7473-98-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00040710
• CID: 47500
• PubChem ID: 81984
• Update Time: 2026-05-14

2-Hydroxy-2-benzoylpropane Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-methyl-1-phenylpropan-1-one
• 2-Hydroxy-2-Methyl-1-Phenyl Propanone
• Photoinitiators(UV1173)
• 2-Hydroxy-2-Methyl Propiophenone
• PHOTOCURE-1173
• 2-Hydroxy-2-Methyl-Phenyl-Propane-1-one
• UV-1173
• 2-Hydroxy-2-methyl-phenyl-propan-1-one
• Photoinitiator-1173
• 1-benzoyl-1-hydroxy-1-methylethane
• 1-phenyl-2-hydroxy-2-methyl-1-propanone
• 2-BENZOYL-2-PROPANOL
• 2-Hydroxy-2-methyl-1-phenyl-propan-1-one
• 2-Hydroxy-2-methylpr
• ACETOCURE 73
• BENZOYL ISOPROPANOL
• Globalchem Globalcure-73
• hydroxydimethylacetophenone
• HYDROXYMETHYL PROPIOPHENONE
• IHT-PI 1173
• photoinitiator1173
• Propiophenone,2-hydroxy-2-methyl- (6CI,7CI,8CI)
• 1-Hydroxy-1-methylethyl phenyl ketone
• 1-Phenyl-2-methyl-2-hydroxypropanone
• 2-Benzoyl-2-hydroxypropane
• 2-Hydroxy-2,2-dimethylacetophenone
• 2-Hydroxy-2-benzoylpropane
• 2-Hydroxy-2-methyl-1-phenyl-1-propanone
• 2-Hydroxy-2-methyl-1-phenylpropane-1-one
• 2-Methyl-2-hydroxy-1-phenyl-1-propanone
• Additol HDMAP
• Benacure 1173
• Chivacure 173
• Ciba 1173
• D 1173
• DAR 1173
• DC1173
• Darocur 1173
• Darocur 173
• EM 1173
• FirstCure HMPP
• I 1173
• Irgacure 1173
• Micure HP 8
• NSC 401744
• Omnirad 73
• Photocure 1173
• Runtecure1103
• Runtecure 1173
• SR 1121
• Sarcure 1121
• UV 1173
• a,a-Dimethyl-a-hydroxyacetophenone
• a-Hydroxy-a,a-dimethylacetophenone
• a-Hydroxy-a-methylpropiophenone
• a-Hydroxyisobutyrophenone
• 2-Hydroxy-2-methylpropiophenone
• 2-Hydroxy-2-methyl-1-phenylpropanone
• photoinitiator 1173 / photocure 1173

• MDL： MFCD00040710
• Inchi： 1S/C10H12O2/c1-10(2,12)9(11)8-6-4-3-5-7-8/h3-7,12H,1-2H3
• InChI Key： XMLYCEVDHLAQEL-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Molecular Weight: 164.20

Experimental Properties

• Color/Form: Not available
• Density: 1.077
• Melting Point: 4 ºC
• Boiling Point: 110°C/15mmHg(lit.)
• Flash Point: 230 ºF
• Refractive Index: 1.533
• PSA: 37.30000
• LogP: 1.64020
• Solubility: Not available

2-Hydroxy-2-benzoylpropane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：3082
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S23-S36/37/39
• RTECS：UC2977245
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Hydroxy-2-benzoylpropane

Professional Introduction to 2-Hydroxy-2-benzoylpropane (CAS No. 7473-98-5)

2-Hydroxy-2-benzoylpropane, with the chemical formula C₁₀H₁₀O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 7473-98-5, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel pharmaceutical agents.

The structure of 2-Hydroxy-2-benzoylpropane consists of a hydroxyl group and a benzoyl group attached to a propane backbone. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules. The hydroxyl functionality allows for further derivatization, while the benzoyl group can participate in various condensation reactions, making it a cornerstone in organic synthesis.

In recent years, researchers have been exploring the applications of 2-Hydroxy-2-benzoylpropane in drug discovery and development. Its ability to act as a precursor for more complex pharmacophores has made it a subject of interest in medicinal chemistry. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and analgesic properties, which could lead to new therapeutic strategies.

The benzoyl group in 2-Hydroxy-2-benzoylpropane is particularly noteworthy for its reactivity in forming amides and esters. These functional groups are crucial in the design of bioactive molecules, as they can enhance binding affinity and metabolic stability. Recent advancements in synthetic methodologies have enabled the efficient preparation of these derivatives, paving the way for new drug candidates.

Moreover, the hydroxyl group provides a site for further modifications, such as etherification or esterification, which can tailor the compound's properties for specific applications. For example, researchers have investigated its use in the synthesis of prodrugs, where the hydroxyl group can be exploited to improve solubility and bioavailability.

The pharmaceutical industry has also been interested in 2-Hydroxy-2-benzoylpropane for its potential role as a chiral building block. Chirality is a critical factor in drug design, as enantiomers of a molecule can have vastly different biological activities. By leveraging the chiral center present in this compound, scientists can develop enantiomerically pure drugs with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-Hydroxy-2-benzoylpropane has found utility in materials science. Its structural features make it a suitable candidate for polymer synthesis, where it can contribute to the development of novel materials with improved mechanical and thermal properties.

The synthesis of 2-Hydroxy-2-benzoylpropane typically involves the reaction of benzoylacetonitrile with formic acid or its derivatives under controlled conditions. This reaction proceeds via nucleophilic addition followed by hydrolysis, yielding the desired product with high yield and purity. Recent improvements in catalytic systems have further optimized this process, making it more efficient and environmentally friendly.

Ongoing research continues to uncover new applications for 2-Hydroxy-2-benzoylpropane. For instance, studies are exploring its potential use as a ligand in transition metal catalysis, where it can facilitate various organic transformations. This could open up new avenues for synthetic chemists looking to develop innovative methodologies.

The compound's versatility also extends to its role as a cross-linking agent in polymer chemistry. By reacting with other functional groups present in polymers, 2-Hydroxy-2-benzoylpropane can enhance material properties such as tensile strength and thermal stability. This has significant implications for industries ranging from aerospace to automotive.

In conclusion, 2-Hydroxy-2-benzoylpropane (CAS No. 7473-98-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, materials science, and organic chemistry research. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern science.